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Abstract

Flagranone B, a natural product isolated from the nematode-trapping fungus Duddingtonia
flagrans, represents a unique molecular architecture with potential biological activities. This
technical guide provides a comprehensive overview of the chemical structure of Flagranone B,
alongside available data on its biological context. While detailed experimental protocols and
extensive quantitative data for Flagranone B specifically are limited in publicly accessible
literature, this document aims to consolidate the known information and provide a framework
for future research and development.

Chemical Structure of Flagranone B

Flagranone B is a complex molecule characterized by a polycyclic core. Its systematic name
and key identifiers are provided below.

Chemical Structure:

l».Chemical structure of Flagranone B

Table 1: Chemical Identity of Flagranone B
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Identifier Value

(4aR,5S,7aR)-4-(acetyloxymethyl)-5-
(acetyloxy)-7-((2E,4E)-hexa-2,4-
dienoyl)-4a,5,7,7a-
tetrahydrocyclopenta[c]pyran-1,3(4H)-dione

Systematic Name

Molecular Formula C18H180s

Molecular Weight 362.33 g/mol

CAS Number 255064-42-7

Source Organism Duddingtonia flagrans

Data sourced from MedChemExpress and cited literature[1].

Biological Context and Potential Significance

Flagranone B is a member of a family of compounds, the flagranones, isolated from the
fungus Duddingtonia flagrans. This fungus is notable for its nematophagous (nematode-
trapping) activity, suggesting that its secondary metabolites may possess unique biological
properties. While specific biological activity data for Flagranone B is not extensively detailed in
the available literature, related compounds and the source organism provide clues to its
potential applications.

Duddingtonia flagrans is a biocontrol agent used to manage parasitic nematodes in livestock.
The fungus produces a range of secondary metabolites, including Flagranones A, B, and C,
which are likely involved in its predatory mechanism or defense. The classification of
Flagranone B as a benzoquinone-related compound suggests potential for a variety of
biological effects, as this class of molecules is known for its diverse bioactivities.

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation and characterization of
Flagranone B are found within the primary scientific literature. The foundational methods are
described in the following publication:
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e Anderson, M. G., et al. (1999). Structures of flagranones A, B and C, cyclohexenoxide
antibiotics from the nematode-trapping fungus Duddingtonia flagrans. The Journal of
Antibiotics, 52(11), 1023-1028.[1][2][3][4]

Researchers seeking to work with Flagranone B should refer to this publication for the original
experimental details. A generalized workflow for the isolation of natural products from fungal
cultures is presented below.

General Workflow for Fungal Metabolite Isolation

The following diagram illustrates a typical workflow for the isolation of secondary metabolites
like Flagranone B from a fungal source.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medchemexpress.com/flagranone-b.html?locale=ko-KR
https://www.medchemexpress.cn/flagranone-b.html
http://www.reference.md/files/C403/mC403875.html
https://www.antpedia.com/ibook66856/p/50295430-p.html
https://www.benchchem.com/product/b1249215?utm_src=pdf-body
https://www.benchchem.com/product/b1249215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Generalized Workflow for Fungal Metabolite Isolation
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Caption: A generalized workflow for the isolation and identification of Flagranone B.
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Quantitative Data

Currently, there is a lack of extensive, publicly available quantitative data specifically for
Flagranone B regarding its biological activity (e.g., ICso, MIC values) or physicochemical
properties beyond its molecular formula and weight. Future research is needed to populate

these data sets.

Signaling Pathways and Logical Relationships

As the specific molecular targets and signaling pathways affected by Flagranone B have not
yet been elucidated, a diagram of its mechanism of action cannot be provided at this time. The
following diagram illustrates the logical relationship between the source organism and the
potential application of its metabolites.

Logical Relationship of Duddingtonia flagrans Metabolites

Duddingtonia flagrans
(Nematode-Trapping Fungus)

Produces Secondary Metabolites
(Flagranone A, B, C)

Metabolites Exhibit
Biological Activity

Potential Applications

(e.g., Anthelmintic, Antimicrobial)

Click to download full resolution via product page

Caption: The relationship between the source fungus and the potential of its metabolites.

Future Directions
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The unique structure of Flagranone B warrants further investigation. Key areas for future
research include:

o Total Synthesis: Development of a synthetic route to Flagranone B to enable the production
of larger quantities for biological testing.

 Biological Screening: Comprehensive screening of Flagranone B against a panel of
biological targets, including nematodes, bacteria, fungi, and cancer cell lines.

e Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways modulated by Flagranone B.

o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs of
Flagranone B to identify key structural features responsible for any observed biological
activity.

Conclusion

Flagranone B is a structurally intriguing natural product with untapped potential. This guide
provides the foundational chemical information for this molecule and highlights the need for
further research to fully understand its biological significance and potential therapeutic
applications. The scientific community is encouraged to build upon the initial discovery and
characterization of Flagranone B to unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Flagranone B: A Technical Guide to its
Chemical Profile and Biological Significance]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1249215#what-is-the-chemical-structure-of-
flagranone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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